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Compound of Interest

Compound Name: Methyl 4-octyloxybenzoate

Cat. No.: B1363469

This guide provides a comprehensive analysis of the spectroscopic data for Methyl 4-
octyloxybenzoate (C16H2403), a compound of interest in materials science and organic
synthesis. By delving into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR),
and Mass Spectrometry (MS) data, we aim to equip researchers, scientists, and drug
development professionals with the foundational knowledge to confidently identify and
characterize this molecule.

Molecular Structure and Spectroscopic Overview

Methyl 4-octyloxybenzoate is an aromatic ester characterized by a central benzene ring
substituted with a methoxycarbonyl group and an octyloxy chain. This unique combination of a
rigid aromatic core and a flexible aliphatic chain imparts properties that are leveraged in various
applications, including liquid crystals and as a synthetic intermediate.

A thorough spectroscopic analysis is paramount for confirming the structural integrity and purity
of Methyl 4-octyloxybenzoate. This guide will dissect the key features of its tH NMR, 13C
NMR, IR, and mass spectra, providing a detailed interpretation of the data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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